N-[4-(2-oxopiperidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide
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Overview
Description
N-[4-(2-oxopiperidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H17F3N2O2 and its molecular weight is 362.352. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research on derivatives of benzamides, including compounds structurally related to N-(4-(2-oxopiperidin-1-yl)phenyl)-2-(trifluoromethyl)benzamide, has shown promising anticancer properties. Ravinaik et al. (2021) designed and synthesized a series of substituted benzamides and evaluated their anticancer activity against four cancer cell lines, demonstrating moderate to excellent activities compared to a reference drug, etoposide (Ravinaik et al., 2021).
Histone Deacetylase Inhibition
Zhou et al. (2008) described the synthesis and biological evaluation of a compound similar in function, which is a selective histone deacetylase (HDAC) inhibitor, showing significant antitumor activity in vitro and in vivo. This compound's oral bioavailability and clinical trial potential underline the relevance of benzamide derivatives in cancer treatment (Zhou et al., 2008).
Chemical Synthesis and Molecular Design
Yu et al. (2012) explored the oxidative C–O coupling of benzamides under metal-free conditions, demonstrating a method for synthesizing benzoxazole products. This research highlights the chemical versatility and potential for creating complex molecular architectures using benzamide derivatives as starting materials (Yu et al., 2012).
Anti-proliferative Agents
Soni et al. (2015) investigated novel quinuclidinone derivatives, including benzamides, for their anti-cancer activity. Their study provides a foundation for the development of new anti-cancer agents, showcasing the therapeutic potential of structurally diverse benzamide derivatives (Soni et al., 2015).
Antiplasmodial Activity
Hermann et al. (2021) synthesized and tested derivatives for activity against Plasmodium falciparum, revealing structure-activity relationships and identifying compounds with promising antiplasmodial activity. This research exemplifies the potential of benzamide derivatives in combating malaria (Hermann et al., 2021).
Mechanism of Action
Target of Action
The primary target of N-[4-(2-oxopiperidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide is the Tyrosine-protein kinase ABL1 . This protein plays a key role in cell differentiation, division, adhesion, and stress response.
Pharmacokinetics
Similar compounds have been shown to have good bioavailability, low clearance, and a small volume of distribution
Properties
IUPAC Name |
N-[4-(2-oxopiperidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N2O2/c20-19(21,22)16-6-2-1-5-15(16)18(26)23-13-8-10-14(11-9-13)24-12-4-3-7-17(24)25/h1-2,5-6,8-11H,3-4,7,12H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQFXGXPFRFKDLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.